Cas no 2680614-02-0 (5-Methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic acid)

• Product name: 5-Methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic acid
• CAS No: 2680614-02-0
• MF: C₈H₁₂F₃NO₅S
• MW: 291.244791984558
• CID: 5633168
• PubChem ID: 165933991

5-Methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic acid
• EN300-28288383
• 2680614-02-0
• 5-Methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic acid

• Inchi： 1S/C8H12F3NO5S/c1-18(16,17)4-2-3-5(6(13)14)12-7(15)8(9,10)11/h5H,2-4H2,1H3,(H,12,15)(H,13,14)
• InChI Key： MQCMGPZSSHIBJY-UHFFFAOYSA-N
• SMILES： S(C)(CCCC(C(=O)O)NC(C(F)(F)F)=O)(=O)=O

Computed Properties

• Exact Mass: 291.03882814g/mol
• Monoisotopic Mass: 291.03882814g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• XLogP3: 0.4

Additional information on 5-Methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic acid

5-Methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic Acid: A Comprehensive Overview

The compound with CAS No 2680614-02-0, known as 5-Methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a methanesulfonyl group and a trifluoroacetamido substituent. These functional groups contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of methanesulfonyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of this group in 5-Methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic acid suggests that it may exhibit improved pharmacokinetic properties compared to similar compounds lacking this feature. Additionally, the trifluoroacetamido group is known for its ability to modulate the electronic properties of molecules, potentially making this compound a valuable tool in drug design.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. Researchers have explored the use of similar molecules in the synthesis of high-performance polymers and nanomaterials. The combination of a methanesulfonyl group and a trifluoroacetamido group in 5-Methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic acid may enable the creation of materials with exceptional thermal stability and mechanical strength.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and acylation reactions. The synthesis pathway has been optimized in recent years to improve yield and purity. This has made it more accessible for researchers working on various applications.

Another area of interest is the potential of 5-Methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic acid in biotechnology. Its unique structure may allow it to serve as a building block for bioactive molecules or as an intermediate in the production of complex organic compounds. Ongoing research is focused on understanding its interactions with biological systems and its potential therapeutic applications.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Preliminary studies suggest that it may degrade under specific conditions, but further research is needed to fully understand its environmental impact.

In conclusion, 5-Methanesulfonyl-2-(2,2,2-trifluoroacetamido)pentanoic acid represents a significant advancement in organic chemistry. Its unique structure and functional groups make it a versatile compound with potential applications across multiple disciplines. As research continues to uncover its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.